3-(2-Ethoxyethylsulfinyl)-2-methylfuran

• IUPAC Name: 3-(2-ethoxyethylsulfinyl)-2-methylfuran
• InChI: InChI=1S/C9H14O3S/c1-3-11-6-7-13(10)9-4-5-12-8(9)2/h4-5H,3,6-7H2,1-2H3
• InChI Key: ANPZQHJLSVFZSY-UHFFFAOYSA-N
• Canonical SMILES: CCOCCS(=O)C1=C(OC=C1)C
• Molecular Formula: C9H14O3S
• Molecular Weight: 202.27 g/mol

Description

3-(2-Ethoxyethylsulfinyl)-2-methylfuran is a furan derivative characterized by a sulfinyl (-S(O)-) group substituted with a 2-ethoxyethyl chain at the 3-position and a methyl group at the 2-position of the furan ring. Sulfinyl groups are known to influence electronic properties, solubility, and reactivity, distinguishing this compound from simpler thio- or dithio-substituted derivatives .

Such structural features are relevant in applications ranging from flavoring agents to pharmaceutical intermediates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Ethoxyethylsulfinyl)-2-methylfuran typically involves the reaction of 2-methylfuran with 2-ethoxyethylsulfinyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfinyl chloride. The product is then purified by column chromatography to obtain the desired compound in high yield.

Industrial Production Methods

Industrial production of 3-(2-Ethoxyethylsulfinyl)-2-methylfuran may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the implementation of green chemistry principles, such as the use of environmentally benign solvents and catalysts, can make the industrial production more sustainable.

Chemical Reactions Analysis

Types of Reactions

3-(2-Ethoxyethylsulfinyl)-2-methylfuran undergoes various chemical reactions, including:

Oxidation: The sulfinyl group can be oxidized to a sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The sulfinyl group can be reduced to a sulfide using reducing agents like lithium aluminum hydride.

Substitution: The furan ring can undergo electrophilic aromatic substitution reactions, such as halogenation or nitration, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, acetic acid as solvent.

Reduction: Lithium aluminum hydride, tetrahydrofuran as solvent.

Substitution: Halogens (e.g., chlorine, bromine), nitrating agents (e.g., nitric acid and sulfuric acid).

Major Products Formed

Oxidation: 3-(2-Ethoxyethylsulfonyl)-2-methylfuran.

Reduction: 3-(2-Ethoxyethylthio)-2-methylfuran.

Substitution: Various halogenated or nitrated derivatives of 3-(2-Ethoxyethylsulfinyl)-2-methylfuran.

Scientific Research Applications

3-(2-Ethoxyethylsulfinyl)-2-methylfuran has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules. It can also serve as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique chemical structure and biological activities.

Industry: Utilized in the development of new materials, such as polymers and resins, due to its reactive functional groups.

Mechanism of Action

The mechanism of action of 3-(2-Ethoxyethylsulfinyl)-2-methylfuran depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The sulfinyl group can undergo redox reactions, which may contribute to its biological activity by generating reactive oxygen species or modulating redox-sensitive signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 3-(2-Ethoxyethylsulfinyl)-2-methylfuran with structurally related furan derivatives:

Compound Name	Molecular Formula	Molecular Weight	Functional Groups	Key Applications/Properties	References
3-(2-Ethoxyethylsulfinyl)-2-methylfuran	C₉H₁₄O₃S*	~202.27*	Sulfinyl (-S(O)-), ethoxyethyl	Hypothesized: Flavoring, pharmaceuticals	Inferred
3-(Ethylthio)-2-methylfuran	C₇H₁₀OS	142.22	Thioether (-S-)	Intermediate in organic synthesis
3-(Ethyldithio)-2-methylfuran	C₇H₁₀OS₂	174.28	Dithioether (-SS-)	Potential flavoring agent
2-Methylfuran-3-thiol acetate	C₇H₈O₂S	156.20	Thioester (-S-CO-)	Meat flavoring (odor threshold: 0.005 ppb)
3-[(2-Furanylmethyl)dithio]-2-methylfuran	C₁₀H₁₀O₂S₂	226.32	Dithioether (-SS-), furyl	Flavoring agent (FEMA-regulated)
3-Ethylsulfinyl-2-(3-fluorophenyl)-5-phenyl-1-benzofuran	C₂₂H₁₇FO₂S	368.43	Sulfinyl (-S(O)-), aryl	Pharmaceutical intermediate

*Note: Data for 3-(2-Ethoxyethylsulfinyl)-2-methylfuran are inferred from analogs.

Key Differences

Applications :

• Thioesters (e.g., 2-Methylfuran-3-thiol acetate) are prized in flavor chemistry for their low odor thresholds (0.005–0.01 ppb) and meat-like aromas .
• Benzofuran derivatives with sulfinyl groups (e.g., 3-Ethylsulfinyl-2-(3-fluorophenyl)-5-phenyl-1-benzofuran) show relevance in drug development due to their bioactive scaffolds .

Synthetic Pathways :

• Sulfinyl groups are typically introduced via oxidation of thioethers using agents like m-chloroperbenzoic acid (mCPBA) .
• Thioesters are synthesized via acetylation of thiols, as seen in 2-Methylfuran-3-thiol acetate production .

Physicochemical Properties

• Boiling Points : Thioesters (e.g., 225–235°C for 2-Methylfuran-3-thiol acetate) generally have higher boiling points than thioethers due to stronger intermolecular forces .
• Stability : Sulfinyl derivatives are more oxidation-resistant than thioethers but less stable than sulfones .

Toxicological and Regulatory Considerations

• Compounds like 3-[(2-Furanylmethyl)dithio]-2-methylfuran require strict regulatory compliance (e.g., FEMA, EU Flavoring Regulations) due to their use in food .
• Benzofuran derivatives with sulfinyl groups may require pharmacological safety profiling before therapeutic use .